[(3-Chlorophenyl)(cyclopropyl)methyl](ethyl)amine

Specification

• Molecular Formula: C12H16ClN
• Molecular Weight: 209.71 g/mol
• IUPAC Name: N-[(3-chlorophenyl)-cyclopropylmethyl]ethanamine
• Standard InChI: InChI=1S/C12H16ClN/c1-2-14-12(9-6-7-9)10-4-3-5-11(13)8-10/h3-5,8-9,12,14H,2,6-7H2,1H3
• Standard InChI Key: ZOBNNKVJOWLAQU-UHFFFAOYSA-N
• SMILES: CCNC(C1CC1)C2=CC(=CC=C2)Cl
• Canonical SMILES: CCNC(C1CC1)C2=CC(=CC=C2)Cl

Introduction

[Introduction to (3-Chlorophenyl)(cyclopropyl)methylamine](pplx://action/followup)

(3-Chlorophenyl)(cyclopropyl)methylamine is a synthetic organic compound that belongs to the broader category of substituted amines. It is characterized by the presence of three distinct chemical groups: a 3-chlorophenyl group, a cyclopropyl group, and an ethyl amine. This unique combination of structural features suggests potential interactions with biological targets, making it a subject of interest in pharmacological research.

Synthesis Methods

The synthesis of (3-Chlorophenyl)(cyclopropyl)methylamine typically involves multiple steps, which may include reactions such as nucleophilic substitutions or reductive aminations. The choice of synthesis method can affect the yield, purity, and scalability of the compound for industrial applications. Specific reagents and conditions are required to ensure efficient synthesis and minimize by-products.

Chemical Reactions and Mechanisms

As a substituted amine, (3-Chlorophenyl)(cyclopropyl)methylamine can undergo various chemical reactions typical of amines. These include nucleophilic substitution reactions, where the electron-rich nitrogen atom can attack electrophiles, leading to the formation of quaternary ammonium salts or more complex derivatives. Understanding these reactions is crucial for predicting the compound's behavior in different chemical environments.

Analytical Techniques for Characterization

Analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for characterizing the purity and structure of (3-Chlorophenyl)(cyclopropyl)methylamine. These methods provide detailed information about the compound's molecular structure and can help identify impurities or by-products from synthesis.

Comparison with Similar Compounds

Compounds with similar structures to (3-Chlorophenyl)(cyclopropyl)methylamine often exhibit diverse biological activities. For example, compounds with chlorophenyl and cyclopropyl groups have shown promise in reducing inflammation and modulating neurotransmitter systems. The following table compares some of these compounds:

Compound Name	Structural Features	Notable Activities
1-(3-Chlorophenyl)ethylamine	Chlorophenyl and ethylamine groups	Antidepressant effects, anti-inflammatory properties
N,N-Dimethylcyclopropylmethylamine	Cyclopropyl group with dimethyl substitution on nitrogen	Potential CNS activity
2-(3-Chlorophenyl)-N-cyclopropylethylamine	Variation in ethylene linkage	Antimicrobial properties

These comparisons highlight how slight variations in structure can lead to significant differences in biological activity and potential applications.

Future Research Directions

Further research on (3-Chlorophenyl)(cyclopropyl)methylamine should focus on elucidating its pharmacodynamics and pharmacokinetics. This includes conducting binding affinity assays and functional assays in cellular models to understand its interactions with biological targets. Additionally, exploring its potential applications in treating conditions related to neurotransmitter dysregulation could provide valuable insights into its therapeutic potential.